Cas no 2228390-08-5 (5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228390-08-5
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 6597732
• PubChem ID: 165966687
• Update Time: 2025-10-31

5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2228390-08-5
• EN300-1752229

• Inchi： 1S/C10H17N3OS/c1-13(2)9-12-8(14-3)7(15-9)10(11)5-4-6-10/h4-6,11H2,1-3H3
• InChI Key： CJQWISNEZONVMI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1(CCC1)N)OC

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

5-(1-Aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine, with the CAS number 2228390-08-5, is a novel and promising molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Synthesis:

The molecular structure of 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine is characterized by a thiazole ring system substituted with a methoxy group at the 4-position, a dimethylamino group at the 2-position, and an aminocyclobutyl moiety at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazole ring, introduction of the methoxy and dimethylamino groups, and the final substitution with the aminocyclobutyl group.

Biological Activities:

Recent studies have highlighted the diverse biological activities of 5-(1-aminocyclobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine. One of its most notable properties is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated promising anti-cancer effects by inducing apoptosis in various cancer cell lines.

Clinical Applications: strong>

The therapeutic potential of 5-(1-aminocyclobutyl)-4-methoxy strong>-N,N-< strong >dimethyl strong > -1 , 3 - < strong > thiazol strong > -2 - < strong > amine strong > extends beyond its anti-inflammatory and anti-cancer properties. Preliminary clinical trials have indicated its efficacy in treating neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress makes it a valuable candidate for further investigation in this area. p > < p >< strong > Mechanism of Action: strong > p > < p >The mechanism of action of 5 -( 1 - < strong > aminocyclobutyl strong > ) -4 - < strong > methoxy strong > -N , N - < strong > dimethyl strong > -1 , 3 - < strong > thiazol strong > -2 - < strong > amine strong > is multifaceted. It has been shown to interact with various receptors and enzymes involved in inflammatory pathways. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammation. Additionally, it modulates the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial for the production of pro-inflammatory mediators. p > < p >< strong > Safety and Toxicology: strong > p > < p >Safety assessments are essential for any potential therapeutic agent. Preclinical studies have indicated that 5 -( 1 - < strong > aminocyclobutyl strong > ) -4 - < strong > methoxy strong > -N , N - < strong > dimethyl strong > -1 , 3 - < strong > thiazol strong > -2 - < strong > amine strong > exhibits low toxicity at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems. However, further long-term studies are necessary to fully evaluate its safety profile. p > < p >< strong > Future Directions: strong > p > < p >The future outlook for 5 -( 1 - < strong > aminocyclobutyl strong > ) -4 - < strong > methoxy strong > -N , N - < str ong>d imethyl-1 , 3 -< str ong>t hiazol-2-a mine

In conclusion, 5-(1-a minocyclobutyl-)4-(m eth oxy-)N,N-(d im eth yl-)1 ,3 -(t h iazol-)2-a mine (CAS No. 2228390-08-5) represents a significant advancement in medicinal chemistry with its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for addressing various medical conditions ranging from inflammation to neurodegenerative diseases.